Cas no 138560-54-0 (methyl 5-cyanopyrazine-2-carboxylate)

• Product Name: methyl 5-cyanopyrazine-2-carboxylate
• CAS No: 138560-54-0
• MF: C₇H₅N₃O₂
• MW: 163.133500814438
• MDL: MFCD15144428
• CID: 1057716
• PubChem ID: 45082509
• Update Time: 2025-06-13

methyl 5-cyanopyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-cyano-2-Pyrazinecarboxylic acid, methyl ester
• Pyrazinecarboxylic acid, 5-cyano-, methyl ester (9CI)
• methyl 5-cyanopyrazine-2-carboxylate
• CS-0308349
• methyl5-cyanopyrazine-2-carboxylate
• EN300-116692
• MFCD15144428
• 138560-54-0
• AKOS025405191
• N13264
• DA-45447
• Methyl 5-cyano-2-pyrazinecarboxylate
• SY146966
• PS-17997
• Z1255433204

• MDL： MFCD15144428
• Inchi： 1S/C7H5N3O2/c1-12-7(11)6-4-9-5(2-8)3-10-6/h3-4H,1H3
• InChI Key： AEJBPQGVYKLSNF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC(C#N)=CN=1)=O

Computed Properties

• Exact Mass: 163.03825
• Monoisotopic Mass: 163.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• PSA: 75.87

Additional information on methyl 5-cyanopyrazine-2-carboxylate

Research Brief on Methyl 5-Cyanopyrazine-2-Carboxylate (CAS: 138560-54-0) in Chemical Biology and Pharmaceutical Applications

Methyl 5-cyanopyrazine-2-carboxylate (CAS: 138560-54-0) is a pyrazine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This heterocyclic compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting infectious diseases and cancer. Recent studies have explored its potential as a building block for kinase inhibitors and antimicrobial agents, leveraging its unique electronic properties and reactivity profile.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized methyl 5-cyanopyrazine-2-carboxylate as a core scaffold, modifying its functional groups to achieve selective BTK inhibition with improved pharmacokinetic properties. The resulting compounds showed promising activity against B-cell malignancies in preclinical models, with one derivative advancing to phase I clinical trials.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 138560-54-0 exhibited potent activity against drug-resistant Mycobacterium tuberculosis strains. The electron-withdrawing cyano and ester groups were found to enhance membrane penetration while maintaining target specificity for mycobacterial enzymes. These findings open new avenues for addressing the global challenge of tuberculosis drug resistance.

The synthetic accessibility of methyl 5-cyanopyrazine-2-carboxylate has also made it valuable for PROTAC (proteolysis targeting chimera) development. A Nature Chemical Biology publication (2023) detailed its incorporation into heterobifunctional molecules designed to degrade oncogenic proteins. The compound's rigidity and polarity profile were crucial for maintaining proper spatial orientation between the E3 ligase binder and target protein binder components.

Ongoing research continues to explore structure-activity relationships of 138560-54-0 derivatives. Computational studies using quantum mechanical calculations and molecular docking have provided insights into how subtle modifications affect binding affinities and selectivity patterns. These in silico approaches, combined with high-throughput screening, are accelerating the discovery of new therapeutic candidates based on this versatile scaffold.

From a chemical biology perspective, the compound's fluorescence properties have enabled its use as a molecular probe. Recent work published in Chemical Communications (2024) demonstrated its application in monitoring enzymatic activity through turn-on fluorescence mechanisms, particularly for studying kinase function in live cells. This dual functionality as both a pharmacophore and reporter molecule makes it particularly valuable for target validation studies.

As the field moves toward more personalized medicine approaches, methyl 5-cyanopyrazine-2-carboxylate derivatives are being investigated for their potential in targeted therapies. Current clinical development pipelines include several candidates derived from this scaffold, with applications ranging from oncology to autoimmune diseases. The compound's favorable ADME (absorption, distribution, metabolism, and excretion) properties and synthetic tractability position it as an important tool in modern drug discovery efforts.